Cas no 916766-83-1 (3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole)

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole structure
916766-83-1 structure
Product Name:3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole
CAS No:916766-83-1
MF:C11H11ClN2
MW:206.671441316605
MDL:MFCD09702351
CID:802987
PubChem ID:24229472
Update Time:2024-10-26

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-[4-(chloromethyl)phenyl]-1-methyl-
    • 3-[4-(chloromethyl)phenyl]-1-methyl-1H-pyrazole
    • 3-[4-(chloromethyl)phenyl]-1-methylpyrazole
    • 3-(4-(chloromethyl)phenyl)-1-methyl-1H-pyrazole
    • AK327338
    • YLJMPTWMRVXTQQ-UHFFFAOYSA-N
    • KM3052
    • SBB093766
    • FCH1327290
    • OR12394
    • AX8083394
    • Y4693
    • 3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole (ACI)
    • SB39909
    • AKOS027327914
    • TQR0773
    • SCHEMBL14122703
    • F11716
    • CS-0055099
    • C11H11ClN2
    • J-511472
    • 3-(4-Chloromethyl-phenyl)-1-methyl-1H-pyrazole
    • 916766-83-1
    • MFCD09702351
    • DS-11954
    • DTXSID90640191
    • DB-010770
    • 3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole
    • MDL： MFCD09702351
    • Inchi： 1S/C11H11ClN2/c1-14-7-6-11(13-14)10-4-2-9(8-12)3-5-10/h2-7H,8H2,1H3
    • InChI Key： YLJMPTWMRVXTQQ-UHFFFAOYSA-N
    • SMILES： ClCC1C=CC(C2C=CN(C)N=2)=CC=1

Computed Properties

  • Exact Mass: 206.06100
  • Monoisotopic Mass: 206.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.17
  • Melting Point: 78 °C
  • Boiling Point: 343.3°C at 760 mmHg
  • Flash Point: 161.4°C
  • Refractive Index: 1.589
  • PSA: 17.82000
  • LogP: 2.82590
  • Sensitiveness: Lachrymatory

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Security Information

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Production Method

Production Method 1

179055-20-0 179055-20-0
916766-83-1 916766-83-1
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
Synthesis and Pharmacological Evaluation of Heterocyclic Carboxamides: Positive Allosteric Modulators of the M1 Muscarinic Acetylcholine Receptor with Weak Agonist Activity and Diverse Modulatory Profiles
Dallagnol, Juliana C. C.; et al, Journal of Medicinal Chemistry, 2018, 61(7), 2875-2894

Production Method 2

873-75-6 873-75-6
1020174-04-2 1020174-04-2
916766-83-1 916766-83-1
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ,  Water ;  6 h, reflux
2.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 1 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
Synthesis and Pharmacological Evaluation of Heterocyclic Carboxamides: Positive Allosteric Modulators of the M1 Muscarinic Acetylcholine Receptor with Weak Agonist Activity and Diverse Modulatory Profiles
Dallagnol, Juliana C. C.; et al, Journal of Medicinal Chemistry, 2018, 61(7), 2875-2894

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Raw materials

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Preparation Products

3-[4-(Chloromethyl)phenyl]-1-methyl-1H-pyrazole Related Literature

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